Cas no 324065-90-9 (2-(E)-(4-bromophenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile)

• Product Name: 2-(E)-(4-bromophenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• CAS No: 324065-90-9
• MF: C₁₆H₁₃BrN₂S
• MW: 345.256821393967
• CID: 6399840
• PubChem ID: 9585886
• Update Time: 2025-11-01

2-(E)-(4-bromophenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(E)-(4-bromophenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• (E)-2-((4-bromobenzylidene)amino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile
• Benzo[b]thiophene-3-carbonitrile, 2-[[(4-bromophenyl)methylene]amino]-4,5,6,7-tetrahydro-
• AG-205/09852051
• AKOS001613725
• Z53859704
• SR-01000906475
• 2-[(4-bromobenzylidene)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• 2-[(E)-[(4-BROMOPHENYL)METHYLIDENE]AMINO]-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBONITRILE
• 2-[(1E)-2-(4-bromophenyl)-1-azavinyl]-4,5,6,7-tetrahydrobenzo[b]thiophene-3-ca rbonitrile
• SR-01000906475-1
• 324065-90-9
• F1018-0621
• 2-[(E)-(4-bromophenyl)methylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• F0016-0376

• Inchi： 1S/C16H13BrN2S/c17-12-7-5-11(6-8-12)10-19-16-14(9-18)13-3-1-2-4-15(13)20-16/h5-8,10H,1-4H2/b19-10+
• InChI Key： BCISGWNGZNMZBV-VXLYETTFSA-N
• SMILES： BrC1C=CC(=CC=1)/C=N/C1=C(C#N)C2=C(CCCC2)S1

Computed Properties

• Exact Mass: 343.99828g/mol
• Monoisotopic Mass: 343.99828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(E)-(4-bromophenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile

Introduction to 2-(E)-(4-bromophenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile (CAS No. 324065-90-9)

2-(E)-(4-bromophenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile (CAS No. 324065-90-9) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique molecular framework and potential biological activities. This compound belongs to the benzothiophene class of heterocyclic aromatic compounds, which are widely recognized for their diverse pharmacological properties and applications in drug development.

The molecular structure of 2-(E)-(4-bromophenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile features a benzothiophene core substituted with an amino group at the 3-position and a nitrile group at the 3-position as well. The presence of a double bond between the (E)-(4-bromophenyl)methylidene moiety and the amino group introduces rigidity to the molecule, which can influence its interactions with biological targets. The bromine substituent on the phenyl ring further enhances its potential as a bioisostere or scaffold for further derivatization.

In recent years, there has been growing interest in benzothiophene derivatives due to their demonstrated efficacy in various therapeutic areas. The compound’s tetrahydro substitution pattern suggests enhanced lipophilicity and metabolic stability, which are critical factors in drug design. The nitrile group at the 3-position of the benzothiophene ring is particularly noteworthy, as nitriles have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

Recent studies have highlighted the importance of benzothiophene derivatives in the development of novel therapeutic agents. For instance, modifications of the benzothiophene core have led to compounds with improved binding affinity to protein targets such as kinases and transcription factors. The structural features of 2-(E)-(4-bromophenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile make it a promising candidate for further investigation in this context.

The (E)-(4-bromophenyl)methylideneamino moiety introduces a specific conformational constraint that could be exploited to optimize interactions with biological receptors. This aspect is particularly relevant in drug design, where precise molecular geometry is often crucial for achieving high efficacy and selectivity. The bromine atom on the phenyl ring also provides a handle for further chemical modifications via cross-coupling reactions or other synthetic strategies.

From a synthetic chemistry perspective, 2-(E)-(4-bromophenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile represents an interesting challenge due to its complex architecture. The synthesis likely involves multi-step reactions that require careful control of reaction conditions to achieve high yields and purity. Advances in catalytic methods and asymmetric synthesis have made it possible to construct such molecules with increasing efficiency.

The potential biological activity of this compound has not yet been fully explored but can be inferred from related benzothiophene derivatives. For example, some benzothiophenes have been reported to exhibit inhibitory effects on enzymes involved in cancer progression or inflammatory pathways. The presence of both an amino group and a nitrile group suggests multiple sites for interaction with biological targets, which could lead to multifunctional drug candidates.

In conclusion,2-(E)-(4-bromophenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile (CAS No. 324065-90-9) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and structural motifs makes it an attractive scaffold for developing novel therapeutic agents. Further investigation into its biological activities and synthetic pathways will likely uncover new opportunities in drug discovery and development.